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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776

For researchers and scientists in the fast-paced world of drug development, the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of methyl cyclopentanecarboxylate,
ensuring the safety of laboratory personnel and compliance with environmental regulations.

Methyl cyclopentanecarboxylate is a flammable liquid and vapor that is harmful if swallowed.
[1] Adherence to proper disposal protocols is crucial to mitigate risks and maintain a safe
laboratory environment.

Quantitative Safety Data

The following table summarizes key quantitative safety data for methyl
cyclopentanecarboxylate, facilitating a quick assessment of its physical and chemical
properties.
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Property Value Source
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]
Flash Point 44 °C (111.2 °F)

UN Number UN3272 [1]

Flammable liquids - Category
GHS Classification 3; Acute toxicity, Oral - [1]
Category 4

Disposal Workflow

The proper disposal of methyl cyclopentanecarboxylate follows a structured workflow
designed to ensure safety and regulatory compliance at every step. The following diagram
illustrates the decision-making process and procedural flow for handling waste methyl

cyclopentanecarboxylate.
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Methyl Cyclopentanecarboxylate Disposal Workflow
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Caption: Logical workflow for the safe disposal of methyl cyclopentanecarboxylate.

Detailed Disposal Protocols

The following protocols provide step-by-step guidance for the disposal of methyl
cyclopentanecarboxylate. These procedures are designed to be clear and actionable for
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laboratory personnel.

Personal Protective Equipment (PPE)

Before handling methyl cyclopentanecarboxylate waste, ensure you are wearing the
appropriate PPE:

« Nitrile gloves
o Safety glasses with side shields or chemical splash goggles
o A flame-retardant laboratory coat

Work should always be conducted in a well-ventilated area, preferably within a chemical fume
hood.

Protocol for Small Quantities (<50 mL)

For the disposal of small quantities of methyl cyclopentanecarboxylate, such as residual
amounts from experiments:

o Absorb the Liquid: Carefully absorb the liquid onto a paper towel or other suitable absorbent
material.

o Evaporation: Place the absorbent material in the back of a certified chemical fume hood to
allow the solvent to evaporate safely.

o Final Disposal: Once the methyl cyclopentanecarboxylate has fully evaporated, the paper
towel can be disposed of in the regular solid waste.

Protocol for Large Quantities (>50 mL) and Unused
Product
For larger volumes of waste or for the disposal of unused methyl cyclopentanecarboxylate,

follow these steps to prepare the waste for collection by a licensed disposal company:

» Containment: If dealing with a spill, absorb the liquid using an inert material such as
vermiculite, sand, or cat litter.[2] For liquid waste, it can be collected in a designated waste
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container.

o Packaging: Carefully transfer the absorbed material or liquid waste into a chemically
compatible, sealable waste container. Ensure the container is in good condition and will not
leak.

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Methyl Cyclopentanecarboxylate,” and the approximate quantity. Do not
use abbreviations.[3]

o Storage: Store the sealed container in a designated, well-ventilated hazardous waste
accumulation area, away from sources of ignition such as heat, sparks, and open flames.[1]
The storage area should be secure and accessible only to authorized personnel.

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and
reputable chemical waste disposal contractor.[2][4] Do not attempt to dispose of large
guantities of flammable liquids through incineration or by pouring them down the drain.[5]

Disposal of Empty Containers

Empty containers that previously held methyl cyclopentanecarboxylate may still contain
hazardous residues and vapors.[1] These containers should be treated as hazardous waste
and disposed of through the same channels as the chemical itself. They can be triple-rinsed
with a suitable solvent, and the rinsate collected as hazardous waste. Alternatively, the
unrinsed, empty container should be sealed and offered for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Methyl Cyclopentanecarboxylate: A
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359776#methyl-cyclopentanecarboxylate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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